Cas no 52942-31-1 (Etoperidone)

• Product Name: Etoperidone
• CAS No: 52942-31-1
• MF: C₁₉H₂₈ClN₅O
• MW: 377.911522865295
• CID: 383192
• PubChem ID: 40589
• Update Time: 2025-04-19

Etoperidone Chemical and Physical Properties

Names and Identifiers

• Etoperidone
• 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-4,5-diethyl-1,2,4-triazol-3-one
• 2[3[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-1,2,4-triazol-3-one
• 2-{3-[4-(3-chloro-phenyl)-piperazin-1-yl]-propyl}-4,5-diethyl-2,4-dihydro-[1,2,4]triazol-3-one
• eltoprazine
• Etoperidona
• Etoperidona [INN-Spanish]
• Etoperidona [Spanish]
• Etoperidone [INN]
• Etoperidonum
• Etoperidonum [INN-Latin]
• UNII-KAI6MVO39Z
• Q5404839
• CHEBI:135589
• 1,2,4-Triazol-3-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-4,5-diethyl-2,4-dihydro-
• DB09194
• L001188
• NS00054364
• ETOPERIDONE [WHO-DD]
• CHEMBL1743259
• SCHEMBL49314
• DTXSID0023034
• CAS_52942-31-1
• (1,3-(4-m-chlorophenyl-1-piperazinyl)propyl)-3,4-diethyl-delta(2)-1,2,4-triazolin-5-one
• 52942-31-1
• ETOPERIDONE [MI]
• IZBNNCFOBMGTQX-UHFFFAOYSA-N
• 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• PDSP2_000521
• BDBM82438
• NSC_40589
• 1-(3-(4-(M-CHLOROPHENYL)-1-PIPERAZINYL)PROPYL)-3,4-DIETHYL-D2-1,2,4-TRIAZOLIN-5-ONE
• KAI6MVO39Z
• PDSP1_000523

• Inchi： 1S/C19H28ClN5O/c1-3-18-21-25(19(26)24(18)4-2)10-6-9-22-11-13-23(14-12-22)17-8-5-7-16(20)15-17/h5,7-8,15H,3-4,6,9-14H2,1-2H3
• InChI Key： IZBNNCFOBMGTQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCCN2C(N(CC)C(CC)=N2)=O)CC1

Computed Properties

• Exact Mass: 377.19800
• Monoisotopic Mass: 377.1982382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Boiling Point: bp0.5 230°
• PSA: 46.30000
• LogP: 2.49570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines